3-Bromo-5-(3-fluorophenyl)pyridine

• IUPAC Name: 3-bromo-5-(3-fluorophenyl)pyridine
• InChI: InChI=1S/C11H7BrFN/c12-10-4-9(6-14-7-10)8-2-1-3-11(13)5-8/h1-7H
• InChI Key: KSGOPNBABYXQIH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=CC(=CN=C2)Br
• Molecular Formula: C11H7BrFN
• Molecular Weight: 252.08 g/mol
• CAS No.: 1276123-21-7

Description

3-Bromo-5-(3-fluorophenyl)pyridine: is an aromatic heterocyclic compound that features a pyridine ring substituted with a bromine atom at the third position and a fluorophenyl group at the fifth position

Scientific Research Applications

Chemistry: 3-Bromo-5-(3-fluorophenyl)pyridine is used as a building block in the synthesis of more complex organic molecules. Its ability to undergo various coupling reactions makes it valuable in the development of new materials and ligands for catalysis.

Biology and Medicine: In medicinal chemistry, this compound is explored for its potential as a pharmacophore in the design of new drugs. Its structural features allow it to interact with biological targets, making it a candidate for the development of anti-inflammatory, anticancer, or antimicrobial agents.

Industry: The compound is used in the production of advanced materials, including organic semiconductors and light-emitting diodes (LEDs). Its unique electronic properties contribute to the performance of these materials.

Safety and Hazards

This compound has several hazard statements associated with it, including H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation).

Mechanism of Action

Target of Action

It is known that this compound is often used in suzuki–miyaura cross-coupling reactions , which are widely applied transition metal catalysed carbon–carbon bond forming reactions . The targets in these reactions are typically carbon atoms in organic molecules .

Mode of Action

In Suzuki–Miyaura cross-coupling reactions, 3-Bromo-5-(3-fluorophenyl)pyridine likely interacts with its targets through a process involving oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond . Transmetalation, on the other hand, occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

In the context of suzuki–miyaura cross-coupling reactions, this compound would be involved in the formation of new carbon–carbon bonds , thereby potentially affecting various biochemical pathways depending on the specific reactants and conditions of the reaction .

Result of Action

The molecular and cellular effects of this compound’s action would depend on the specific context of its use. In the context of Suzuki–Miyaura cross-coupling reactions, the result of its action would be the formation of new carbon–carbon bonds , potentially leading to the synthesis of various organic compounds .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For example, in the context of Suzuki–Miyaura cross-coupling reactions, factors such as the presence of a palladium catalyst, the type of organoboron reagent used, and the reaction conditions (e.g., temperature, solvent) can all affect the reaction’s outcome .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Bromo-5-(3-fluorophenyl)pyridine typically involves the following steps:

Bromination of Pyridine: The initial step involves the bromination of pyridine to introduce a bromine atom at the desired position. This can be achieved using bromine or N-bromosuccinimide (NBS) in the presence of a catalyst such as iron or aluminum chloride.

Suzuki-Miyaura Coupling: The brominated pyridine is then subjected to a Suzuki-Miyaura coupling reaction with a boronic acid derivative of 3-fluorophenyl. This reaction is catalyzed by palladium and typically requires a base such as potassium carbonate in an organic solvent like tetrahydrofuran (THF) or dimethylformamide (DMF).

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis process.

Chemical Reactions Analysis

Types of Reactions:

Substitution Reactions: 3-Bromo-5-(3-fluorophenyl)pyridine can undergo nucleophilic substitution reactions where the bromine atom is replaced by various nucleophiles such as amines, thiols, or alkoxides.

Cross-Coupling Reactions: The compound is also a suitable substrate for cross-coupling reactions like Suzuki-Miyaura, Heck, and Sonogashira couplings, which allow the formation of carbon-carbon bonds with various aryl or alkyl groups.

Common Reagents and Conditions:

Suzuki-Miyaura Coupling: Palladium catalyst, boronic acid derivatives, potassium carbonate, THF or DMF.

Heck Coupling: Palladium catalyst, olefins, base such as triethylamine, organic solvent.

Sonogashira Coupling: Palladium catalyst, copper co-catalyst, alkynes, base such as triethylamine, organic solvent.

Major Products Formed:

Substitution Products: Depending on the nucleophile used, products can include amines, ethers, or thioethers.

Coupling Products: Various biaryl or alkyl-aryl compounds.

Comparison with Similar Compounds

3-Bromo-5-phenylpyridine: Lacks the fluorine atom, which may affect its reactivity and biological activity.

3-Bromo-5-(4-fluorophenyl)pyridine: Similar structure but with the fluorine atom in a different position, potentially altering its electronic properties and interactions.

3-Chloro-5-(3-fluorophenyl)pyridine: Substitution of bromine with chlorine, which may influence its reactivity and coupling efficiency.

Uniqueness: 3-Bromo-5-(3-fluorophenyl)pyridine is unique due to the presence of both bromine and fluorine atoms, which confer distinct electronic properties and reactivity

Synthesis routes and methods

Procedure details

Prepared according to the procedure described in Example 1, Step 10, using 3,5-dibromo-pyridine and 3-fluorophenylboronic acid.